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Compound of Interest

Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine

Cat. No.: B13140370

Get Quote

This Application Note and Protocol details the preparation of JAB-3312 (Sitneprotafib) and its

structural analogs, focusing on the critical pyrazine intermediate scaffold. JAB-3312 is a

second-generation, allosteric SHP2 inhibitor designed to overcome the pharmacokinetic

limitations of earlier compounds like SHP099.

Part 1: Introduction & Strategic Overview
Target Profile: SHP2 (Src Homology-2 domain-containing Protein Tyrosine Phosphatase-2),

encoded by PTPN11, is a convergent node in the RTK/RAS/MAPK signaling pathway.[1] It is a

"difficult-to-drug" phosphatase due to the charged nature of its catalytic site. JAB-3312

functions via allosteric inhibition, binding to a distinct "tunnel" site that locks the enzyme in an

auto-inhibited, closed conformation.

Chemical Architecture: Unlike first-generation inhibitors that often relied on a central pyrazine

linked to a dichlorophenyl group, JAB-3312 features a unique (S)-1'-(5-((2-amino-3-

chloropyridin-4-yl)thio)pyrazin-2-yl)-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidin]-5-

amine structure.

Core Scaffold: 2,5-Disubstituted Pyrazine.[2]
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Head Group: 2-Amino-3-chloropyridine (linked via a thioether).[3]

Tail Group: A fused 6,5-spirocyclic system (improving oral bioavailability by removing the

highly basic tertiary amine found in SHP099).

Mechanism of Action & Pathway Visualization: The diagram below illustrates the critical node

SHP2 occupies and how JAB-3312 disrupts the signaling cascade.
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Figure 1: SHP2 Signaling Pathway. JAB-3312 stabilizes the inactive conformation, blocking

RAS activation.

Part 2: Detailed Synthesis Protocol
This protocol focuses on the convergent synthesis of JAB-3312 using a 2,5-dichloropyrazine

core. The synthesis is modular, allowing for the easy generation of analogs by swapping the

"Head" (thiol) or "Tail" (spiro-amine) fragments.

Phase A: Retrosynthetic Analysis
The molecule is disconnected at the pyrazine ring carbons:

Bond 1: C2(Pyrazine)–N(Piperidine) [SNAr reaction].

Bond 2: C5(Pyrazine)–S(Pyridine) [SNAr or Pd-catalyzed coupling].

Phase B: Preparation of Intermediates
Intermediate 1: The "Tail" (Spiro-amine)

Target: (S)-5-amino-5,7-dihydrospiro[cyclopenta[b]pyridine-6,4'-piperidine][3][4][5]

Note: This is the most complex fragment. It is typically synthesized via a Dieckmann

condensation followed by chiral resolution. For analog generation, simpler spiro-amines or

commercially available spiro-cycles can be substituted here.

Intermediate 2: The "Head" (Pyridine Thiol)

Target: 2-amino-3-chloropyridine-4-thiol

Reagents: 2-amino-3-chloro-4-fluoropyridine, NaSH (Sodium hydrosulfide).

Protocol:

Dissolve 2-amino-3-chloro-4-fluoropyridine (1.0 eq) in DMF.

Add NaSH (2.0 eq) carefully under nitrogen.
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Heat to 80°C for 4 hours. Monitor by LC-MS for conversion of Fluorine to Thiol.

Acidify carefully to precipitate the thiol or extract with EtOAc.

Phase C: Assembly on the Pyrazine Core (JAB-3312
Synthesis)
Step 1: Nucleophilic Aromatic Substitution (SNAr) - Tail Attachment This step couples the spiro-

amine to the pyrazine core.

Reagents:

2,5-Dichloropyrazine (1.0 eq) [CAS: 19745-07-4]

Spiro-amine Intermediate (1.0 eq)

K₂CO₃ (3.0 eq)

Solvent: DMSO or NMP

Procedure:

Charge a reaction vessel with 2,5-dichloropyrazine and K₂CO₃ in DMSO (0.5 M

concentration).

Add the Spiro-amine Intermediate slowly at room temperature.

Heat the mixture to 90°C for 12 hours. The electron-deficient nature of the pyrazine ring

facilitates the displacement of one chloride.

Critical Control Point: Monitor regioselectivity. The 2,5-symmetry usually results in a single

isomer, but if using asymmetric pyrazines for analogs, confirm regiochemistry via NOE

NMR.

Workup: Dilute with water, extract with EtOAc, wash with brine, dry over Na₂SO₄, and

concentrate.

Product:Intermediate A (Chloropyrazine-spiro adduct).
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Step 2: Thioether Formation - Head Attachment This step couples the pyridine thiol to the

remaining chloride on the pyrazine.

Reagents:

Intermediate A (1.0 eq)

2-amino-3-chloropyridine-4-thiol (1.2 eq)

Pd₂(dba)₃ (0.05 eq) / Xantphos (0.1 eq) (Buchwald-Hartwig conditions) OR Cs₂CO₃ (SNAr

conditions).

Note: SNAr is preferred for industrial scalability if the pyrazine is sufficiently activated.

Procedure (SNAr Method):

Dissolve Intermediate A in dry DMF.

Add Cs₂CO₃ (2.5 eq) and the Pyridine Thiol.

Heat to 110°C under nitrogen atmosphere for 16 hours.

Monitoring: LC-MS should show the disappearance of the chloro-intermediate (M+H ~350-

400) and appearance of the final product (M+H ~440).

Purification: The crude residue is often purified via preparative HPLC (C18 column,

Water/Acetonitrile with 0.1% Formic Acid).

Synthesis Workflow Diagram

2,5-Dichloropyrazine

Intermediate A
(Chloro-Pyrazine-Spiro)

Step 1: SNAr
K2CO3, DMSO, 90°C

Spiro-Piperidine (Tail)
(Amine Nucleophile)

Pyridine Thiol (Head)
(Sulfur Nucleophile)

JAB-3312
(Sitneprotafib)

Step 2: C-S Coupling
Cs2CO3, DMF, 110°C
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Figure 2: Convergent synthesis of JAB-3312 using a pyrazine scaffold.

Part 3: Analog Design & Optimization
To generate analogs with improved potency or physicochemical properties, modifications can

be made at three vectors around the pyrazine core.

Vector Modification Strategy Rationale

Core (Pyrazine)
Replace with Pyrimidine or

Triazine

Alters H-bond acceptor

capability and metabolic

stability.

Linker (S)
Replace -S- with -O-, -NH-, or -

CH2-

The Thioether is prone to

oxidation (sulfoxide/sulfone).

Ether (-O-) analogs are more

stable but may lose potency

due to bond angle changes.

Head (Pyridine) Change Cl to F, Br, or CF3

Modulates the pKa of the

aniline and fills the

hydrophobic pocket in the

allosteric site.

Tail (Spiro)
Vary spiro ring size (e.g., [4.5]

or [5.5] systems)

The spiro system is critical for

"locking" the conformation and

reducing hERG liability

compared to flexible amines.

Protocol for Analog Library Generation:

Parallel Synthesis: Use a 24-well reaction block.

Stock Solutions: Prepare 0.5M solutions of 2,5-dichloropyrazine and various spiro-amines.

Step 1: Dispense pyrazine + unique amines into wells. Heat.
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Workup: Solid Phase Extraction (SPE) using SCX (Strong Cation Exchange) cartridges to

catch the basic amine intermediate.

Step 2: React the eluted intermediates with a standard set of thiols.

Part 4: Quality Control & Validation
Every batch of JAB-3312 or its analogs must undergo the following validation steps to ensure

scientific integrity.

1. Structural Confirmation (NMR & MS)

1H NMR (DMSO-d6): Look for the characteristic singlet of the pyrazine protons (usually

around 8.0-8.5 ppm) and the diagnostic spiro-cyclic aliphatic protons (1.5-3.0 ppm).

LC-MS: Confirm purity >95% and correct mass (JAB-3312 MW: ~439.97 Da).

2. Biochemical Potency Assay (SHP2 Inhibition)

Method: Surrogate substrate assay using DiFMUP (6,8-difluoro-4-methylumbelliferyl

phosphate).[6]

Protocol:

Incubate full-length wild-type SHP2 (0.5 nM) with the test compound for 30 mins in

reaction buffer (60 mM HEPES, 75 mM NaCl, 1 mM EDTA).

Add activating peptide (IRS1-derived bisphosphopeptide) to stimulate SHP2.

Add DiFMUP (200 µM).

Measure fluorescence (Ex 358 nm / Em 455 nm).

Success Criteria: JAB-3312 should exhibit an IC50 < 5 nM.

3. Cellular Validation (p-ERK Inhibition)[3]

Cell Line: KYSE-520 (Esophageal cancer) or NCI-H358 (NSCLC).
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Readout: Western Blot or AlphaLISA for phospho-ERK (Thr202/Tyr204).

Expectation: Dose-dependent reduction of p-ERK with an IC50 in the low nanomolar range

(0.2 - 5.0 nM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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